3-methoxy-1-methyl-6H-benzo[c]chromen-6-one

• IUPAC Name: 3-methoxy-1-methylbenzo[c]chromen-6-one
• InChI: InChI=1S/C15H12O3/c1-9-7-10(17-2)8-13-14(9)11-5-3-4-6-12(11)15(16)18-13/h3-8H,1-2H3
• InChI Key: PZNSYJYHWNRBBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1C3=CC=CC=C3C(=O)O2)OC
• Molecular Formula: C15H12O3
• Molecular Weight: 240.25 g/mol

Description

3-methoxy-1-methyl-6H-benzo[c]chromen-6-one, also known as Methoxybenzocoumarin, is a naturally occurring compound found in various plant species. This compound has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

Scientific Research Applications

Synthesis Techniques

3-Methoxy-1-methyl-6H-benzo[c]chromen-6-one, a significant constituent of shilajit (a herbal medicine), can be synthesized through Bu3SnH mediated cyclisation. This process involves cyclisation of o-(benzyloxy)aryl and o-[(aryloxy)methyl]aryl radicals, yielding 6H-benzo[c]chromenes, which are then oxidized to 6H-benzo[c]chromen-6-ones (Bowman, Mann, & Parr, 2000). Additionally, benzo[c]chromen-6-ones can be prepared via a Suzuki coupling and lactonization sequence, utilizing ionic liquids for enhanced efficiency (Kemperman et al., 2006).

Crystal Structure and Properties

The molecular structure of related compounds, such as alternariol (systematic name: 3,7,9-trihydroxy-1-methyl-6H-benzo[c]chromen-6-one), reveals a steric-induced twist in the benzene rings, stabilized by intramolecular hydrogen bonding. This creates a three-dimensional network in the crystal structure (Siegel et al., 2010). The synthesis of benzo[c]coumarin carboxylic acids, which include derivatives of 6H-benzo[c]chromenes, demonstrates fluorescence properties in both ethanol solution and the solid state due to their larger conjugated system and various hydrogen bonds (Shi, Liang, & Zhang, 2017).

Fluorescence and Sensory Applications

Certain derivatives of 6H-benzo[c]chromen-6-ones exhibit unique fluorescence properties, making them potential candidates for developing fluorogenic sensors. For instance, 8-methoxy-4-methyl-2H-benzo[g]chromen-2-one shows strong fluorescence in protic environments, indicating its potential application in fluorescence-based methodologies across various scientific fields (Uchiyama et al., 2006).

Pharmacological Significance

The 6H-benzo[c]chromen-6-one structure is crucial in secondary metabolites and holds considerable pharmacological importance. Synthetic protocols for these compounds, given their limited natural availability, are reviewed, highlighting their significance in the pharmaceutical industry (Mazimba, 2016).